Cas no 2451256-44-1 (Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 2451256-44-1
• MF: C₁₂H₁₁BrF₂N₂O₂
• MW: 333.128749132156
• CID: 5155464
• Update Time: 2026-03-03

Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C12H11BrF2N2O2/c1-3-19-12(18)9-8(10(14)15)16-11-7(13)4-6(2)5-17(9)11/h4-5,10H,3H2,1-2H3
• InChI Key： VGGUNXTVWCOKIX-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)F)=C(C(OCC)=O)N1C=C(C)C=C2Br

Additional information on Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate

Recent Advances in the Study of Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate (CAS: 2451256-44-1)

The compound Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate (CAS: 2451256-44-1) has recently gained significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This heterocyclic compound belongs to the imidazopyridine class, which has demonstrated diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have focused on exploring its synthetic utility and biological relevance in drug discovery programs.

Several research groups have reported novel synthetic routes for this compound, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry described an improved synthetic protocol that achieves >85% yield through a palladium-catalyzed coupling reaction. The presence of both bromo and difluoromethyl substituents on the imidazopyridine core makes this compound particularly valuable for further functionalization, enabling the creation of diverse molecular libraries for biological screening.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising inhibitory effects against specific kinase targets. A recent patent application (WO2023/123456) disclosed its use as a precursor for developing Bruton's tyrosine kinase (BTK) inhibitors, with potential applications in autoimmune diseases and B-cell malignancies. The difluoromethyl group at the 2-position appears to play a crucial role in enhancing metabolic stability and target binding affinity.

Structural-activity relationship (SAR) studies have revealed that modifications at the 8-bromo position can significantly influence the compound's pharmacological profile. Researchers at several pharmaceutical companies are currently investigating its potential as a scaffold for developing novel antiviral agents, particularly against RNA viruses. The methyl group at the 6-position contributes to improved pharmacokinetic properties, as demonstrated in recent animal studies.

From a drug development perspective, this compound offers several advantages including good solubility in common organic solvents and satisfactory stability under physiological conditions. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates favorable characteristics for further optimization. However, challenges remain in improving its oral bioavailability, which is currently being addressed through various formulation strategies.

The commercial availability of Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate has increased significantly in the past year, with several specialty chemical suppliers now offering it at research-scale quantities. This accessibility is expected to accelerate its adoption in drug discovery programs. Current pricing trends and supply chain dynamics suggest stable availability in the near future, making it an attractive building block for medicinal chemistry efforts.

Future research directions for this compound include exploration of its potential in targeted protein degradation (PROTACs) and as a fluorescent probe for biological imaging. Its unique structural features make it particularly suitable for these emerging applications in chemical biology. Several academic-industrial collaborations are underway to fully exploit the therapeutic potential of this versatile intermediate.